65597-45-7 Price

This page is the exclusive Price page for 65597-45-7. This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
65597-45-7
19-Norlanosta-5,23-diene-3,11,22-trione, 2-(β-D-glucopyranosyloxy)-16,20,25-trihydroxy-9-methyl-, (2β,9β,10α,16α,23E)-
65597-45-7
C36H54O12
678.8
519901
21579640

19-Norlanosta-5,23-diene-3,11,22-trione, 2-(β-D-glucopyranosyloxy)-16,20,25-trihydroxy-9-methyl-, (2β,9β,10α,16α,23E)- Price

  • Brand
  • Package
  • Purity
Related Categories No. Brand Purity Specification Price Update time Buy
SHANG HAI TAO SHU Biotechnology Co., Ltd. T124463Cas号-1mg topscience 1mg 04 Jul. 2025
SHANG HAI TAO SHU Biotechnology Co., Ltd. T124463Cas号-5mg topscience 5mg 04 Jul. 2025
ChemFaces CFN95327-5mg chemfaces > 95% 5mg $318 04 Jul. 2025
Key Organics Ltd FS-8409-5mg key organics >95% 5mg £405.00 04 Jul. 2025

19-Norlanosta-5,23-diene-3,11,22-trione, 2-(β-D-glucopyranosyloxy)-16,20,25-trihydroxy-9-methyl-, (2β,9β,10α,16α,23E)- Related Products

129344-77-0(2-O-beta-D-Glucopyranoside-Cucurbitacin D) 109771-10-0(Cholest-7-en-6-one, 3-(b-D-glucopyranosyloxy)-2,5,14,20,22,25-hexahydroxy-,(2b,3b,5a,22R)- (9CI)) 170663-52-2(Cholest-7-en-6-one, 3-(b-D-glucopyranosyloxy)-5,14,22,25-tetrahydroxy-,(3b,5b,22R)- (9CI)) 72384-23-7(Cucurbitacin R 2,25-diglucoside) 91590-74-8(19-Norlanosta-5,25-diene-9-carboxaldehyde, 23-(β-D-glucopyranosyloxy)-3,7-dihydroxy-24-oxo-, (3β,7β,9β,10α)-) 65247-27-0(19-Norlanosta-5,23-diene-3,11,22-trione,25-(acetyloxy)-2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23E)-) 65597-45-7(19-Norlanosta-5,23-diene-3,11,22-trione, 2-(β-D-glucopyranosyloxy)-16,20,25-trihydroxy-9-methyl-, (2β,9β,10α,16α,23E)-) 143773-57-3(21-O-beta-D-Glucosyl-14,21-dihydroxy-14beta-pregn-4-ene-3,20-dione) 36067-56-8(Datiscoside) 109771-11-1((2beta,3beta,5beta,14xi,22R)-2,5,14,20,22-pentahydroxy-6-oxocholest-7-en-3-yl beta-D-glucopyranoside)

Related product prices

2-O-beta-D-Glucopyranoside-Cucurbitacin D CAS：129344-77-0
Cholest-7-en-6-one, 3-(b-D-glucopyranosyloxy)-2,5,14,20,22,25-hexahydroxy-,(2b,3b,5a,22R)- (9CI) CAS：109771-10-0
Cholest-7-en-6-one, 3-(b-D-glucopyranosyloxy)-5,14,22,25-tetrahydroxy-,(3b,5b,22R)- (9CI) CAS：170663-52-2
Cucurbitacin R 2,25-diglucoside CAS：72384-23-7
19-Norlanosta-5,25-diene-9-carboxaldehyde, 23-(β-D-glucopyranosyloxy)-3,7-dihydroxy-24-oxo-, (3β,7β,9β,10α)- CAS：91590-74-8
19-Norlanosta-5,23-diene-3,11,22-trione,25-(acetyloxy)-2-(b-D-glucopyranosyloxy)-16,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23E)- CAS：65247-27-0
19-Norlanosta-5,23-diene-3,11,22-trione, 2-(β-D-glucopyranosyloxy)-16,20,25-trihydroxy-9-methyl-, (2β,9β,10α,16α,23E)- CAS：65597-45-7
21-O-beta-D-Glucosyl-14,21-dihydroxy-14beta-pregn-4-ene-3,20-dione CAS：143773-57-3
Datiscoside CAS：36067-56-8
(2beta,3beta,5beta,14xi,22R)-2,5,14,20,22-pentahydroxy-6-oxocholest-7-en-3-yl beta-D-glucopyranoside CAS：109771-11-1

65597-45-7 Related suppliers

HuBei Cuiyuan Biotechnology Co.,Ltd (CAS:65597-45-7)ArveninIII (CAS:65597-45-7)ArveninIII
Purity: ≥98%
Quantity: 5mg/20mg/50mg
Price ($): Inquiry

Recommended suppliers

Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Nanjing Jubai Biopharm
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Company nature: Private enterprises
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Shanghai Joy Biotech Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises